Cas no 902778-59-0 ((3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid)

(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid structure
902778-59-0 structure
Product Name:(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
CAS No:902778-59-0
MF:C6H12O3S
MW:164.222681045532
CID:6233844
PubChem ID:94425366
Update Time:2025-08-03

(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
    • EN300-1807922
    • 902778-59-0
    • (3R)-3-Hydroxy-5-methylsulfanylpentanoic acid
    • Inchi: 1S/C6H12O3S/c1-10-3-2-5(7)4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
    • InChI Key: GSKBRSYYWPTGJO-YFKPBYRVSA-N
    • SMILES: S(C)CC[C@@H](CC(=O)O)O

Computed Properties

  • Exact Mass: 164.05071541g/mol
  • Monoisotopic Mass: 164.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 82.8Ų

(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1807922-0.05g
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
902778-59-0 95%
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$440.0 2023-09-19
Enamine
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(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
902778-59-0 95%
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EN300-1807922-0.25g
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
902778-59-0 95%
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Enamine
EN300-1807922-0.5g
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
902778-59-0 95%
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$1293.0 2023-09-19
Enamine
EN300-1807922-1.0g
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
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$1658.0 2023-06-03
Enamine
EN300-1807922-2.5g
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
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$3249.0 2023-09-19
Enamine
EN300-1807922-5.0g
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
902778-59-0 95%
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$4806.0 2023-06-03
Enamine
EN300-1807922-10.0g
(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
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$7128.0 2023-06-03
Enamine
EN300-1807922-1g
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